Cas no 883546-59-6 (4-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid)

• Product Name: 4-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid
• CAS No: 883546-59-6
• MF: C₁₃H₁₄N₂O₄
• MW: 262.261263370514
• CID: 880597
• PubChem ID: 6488377
• Update Time: 2025-09-21

4-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-yl)butanoic acid
• 4-[3-(3-Methoxy-phenyl)-[1,2,4]oxadiazol-5-yl]-butyric acid
• 4-[3-(3-methoxyphenyl)-1,2,4-oxadiazol-5-yl]butanoic acid
• 883546-59-6
• LS-03991
• AKOS000112025
• L-Glutaminemethyl esterhydrochloride
• DTXSID90424599
• MFCD08133363
• 4-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid

• MDL： MFCD08133363
• Inchi： 1S/C13H14N2O4/c1-18-10-5-2-4-9(8-10)13-14-11(19-15-13)6-3-7-12(16)17/h2,4-5,8H,3,6-7H2,1H3,(H,16,17)
• InChI Key： XIEZHLBJOFYUQX-UHFFFAOYSA-N
• SMILES： O1C(CCCC(=O)O)=NC(C2C=CC=C(C=2)OC)=N1

Computed Properties

• Exact Mass: 262.09500
• Monoisotopic Mass: 262.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 85.4Ų

Experimental Properties

• PSA: 85.45000
• LogP: 2.15250

4-3-(3-Methoxyphenyl)-1,2,4-oxadiazol-5-ylbutanoic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT